Cas no 81286-10-4 (5-chloro-2-Benzoxazoleacetonitrile)

5-Chloro-2-benzoxazoleacetonitrile is a versatile heterocyclic compound featuring a chloro-substituted benzoxazole core linked to an acetonitrile moiety. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances electrophilic substitution potential, while the nitrile functionality offers a handle for further derivatization, such as hydrolysis or nucleophilic addition. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex molecular architectures. The compound’s well-defined purity and consistent performance ensure reliability in research and industrial applications.

5-chloro-2-Benzoxazoleacetonitrile structure

81286-10-4 structure

Product Name:5-chloro-2-Benzoxazoleacetonitrile

CAS No:81286-10-4

MF:C₉H₅ClN₂O

MW:192.601800680161

CID:2145028

PubChem ID:4301568

Update Time:2025-06-06

5-chloro-2-Benzoxazoleacetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-Benzoxazoleacetonitrile
- SCHEMBL8626880
- 81286-10-4
- 5-chloro-2-cyanomethyl benzoxazole
- DB-306598
- Inchi： 1S/C9H5ClN2O/c10-6-1-2-8-7(5-6)12-9(13-8)3-4-11/h1-2,5H,3H2
- InChI Key： QWFMBABODIAJPE-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(CC#N)O2

Computed Properties

Exact Mass: 192.0090405Da
Monoisotopic Mass: 192.0090405Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 49.8Å²

5-chloro-2-Benzoxazoleacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081003225-250mg	5-Chlorobenzo[d]oxazole-2-acetonitrile	81286-10-4	98%	250mg	$5574.88	2023-09-01
Alichem	A081003225-500mg	5-Chlorobenzo[d]oxazole-2-acetonitrile	81286-10-4	98%	500mg	$8108.78	2023-09-01
Alichem	A081003225-1g	5-Chlorobenzo[d]oxazole-2-acetonitrile	81286-10-4	98%	1g	$12151.40	2023-09-01